Cas no 4714-25-4 (1-nitro-2-(2-phenylethenyl)benzene)

• Product Name: 1-nitro-2-(2-phenylethenyl)benzene
• CAS No: 4714-25-4
• Molecular Formula: C₁₄H₁₁NO₂
• Molecular Weight: 225.24264
• CID: 1517925
• PubChem ID: 19908

1-nitro-2-(2-phenylethenyl)benzene Properties

Names and Identifiers

• 1-nitro-2-(2-phenylethenyl)benzene
• 4714-25-4
• nitrostilbene
• RYJATPLJVSILLB-UHFFFAOYSA-N
• 2-nitrostilbene
• l-phenyl-2-(2-nitro-phenyl)-ethene
• 1-phenyl-2-(2-nitro-phenyl)-ethene
• DTXSID50871904

• InChIKey： RYJATPLJVSILLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H
• SMILES： C1=CC=C(C=C1)C=CC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 225.079
• Heavy Atom Count: 17
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• PSA: 43.14
• Refractive Index: 1.685
• Boiling Point: 370.3°C at 760 mmHg
• Flash Point: 173.1°C
• Density: 1.22